8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

• CAS RN: 500028-91-1
• Molecular Formula: C9H6N2O5
• Molecular Weight: 222.2

Description

8-Methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (MNBD) is a heterocyclic compound that has recently been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. MNBD is a member of the benzoxazine family of compounds, which is composed of five-membered rings of nitrogen and oxygen atoms. MNBD has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug development.

Scientific Research Applications

8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug development. In addition, 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been studied for its ability to inhibit the growth of certain cancer cell lines, as well as its potential to inhibit the formation of metastatic tumors. 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has also been studied for its ability to inhibit the growth of certain microorganisms, such as Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli.

Mechanism of Action

The mechanism of action of 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is not yet fully understood. However, it is believed that 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been found to interact with certain cellular proteins, including the tumor suppressor protein p53 and the nuclear factor-kappa B (NF-κB).
Biochemical and Physiological Effects
8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been found to possess a variety of biochemical and physiological effects. In vitro studies have shown that 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is able to inhibit the growth of certain cancer cell lines, as well as inhibit the formation of metastatic tumors. In addition, 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been found to possess anti-inflammatory, anti-bacterial, and anti-viral properties. 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has also been found to possess antioxidant and anti-apoptotic properties, as well as the ability to modulate the expression of certain genes.

Advantages and Limitations for Lab Experiments

The use of 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione in laboratory experiments has several advantages and limitations. One of the major advantages of using 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is its low toxicity, which makes it a safe compound to use in experiments. In addition, 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is relatively stable and can be stored at room temperature without degradation. However, 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is also relatively insoluble in water and organic solvents, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the study of 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione. One potential direction is to further explore the biochemical and physiological effects of 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, as well as its ability to interact with certain cellular proteins. In addition, further research could be conducted to explore the potential applications of 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione in drug development, as well as the potential for 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione to be used in combination with other drugs. Finally, further research could be conducted to explore the potential for 8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione to be used in the treatment of certain diseases, such as cancer and bacterial infections.

Synthesis Methods

8-methyl-6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione can be synthesized through a variety of methods, including the reaction of 6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione with an alkylating agent such as methyl iodide or dimethyl sulfate. Another method involves the reaction of 6-nitro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione with a reducing agent such as sodium borohydride.